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1,3,5-Trimethoxybenzene 1,3,5-Trimethoxybenzene 1,3,5-trimethoxybenzene is a methoxybenzene carrying methoxy groups at positions 1, 3 and 5. It has been found to be a biomarker of flavonoid consumption in humans. It has a role as a biomarker and a human xenobiotic metabolite.
1,3,5-Trimethoxybenzene is a natural product found in Pulicaria laciniata, Croton lechleri, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 621-23-8
VCID: VC20862613
InChI: InChI=1S/C9H12O3/c1-10-7-4-8(11-2)6-9(5-7)12-3/h4-6H,1-3H3
SMILES: COC1=CC(=CC(=C1)OC)OC
Molecular Formula: C9H12O3
Molecular Weight: 168.19 g/mol

1,3,5-Trimethoxybenzene

CAS No.: 621-23-8

Cat. No.: VC20862613

Molecular Formula: C9H12O3

Molecular Weight: 168.19 g/mol

* For research use only. Not for human or veterinary use.

1,3,5-Trimethoxybenzene - 621-23-8

Specification

Description 1,3,5-trimethoxybenzene is a methoxybenzene carrying methoxy groups at positions 1, 3 and 5. It has been found to be a biomarker of flavonoid consumption in humans. It has a role as a biomarker and a human xenobiotic metabolite.
1,3,5-Trimethoxybenzene is a natural product found in Pulicaria laciniata, Croton lechleri, and other organisms with data available.
CAS No. 621-23-8
Molecular Formula C9H12O3
Molecular Weight 168.19 g/mol
IUPAC Name 1,3,5-trimethoxybenzene
Standard InChI InChI=1S/C9H12O3/c1-10-7-4-8(11-2)6-9(5-7)12-3/h4-6H,1-3H3
Standard InChI Key LKUDPHPHKOZXCD-UHFFFAOYSA-N
SMILES COC1=CC(=CC(=C1)OC)OC
Canonical SMILES COC1=CC(=CC(=C1)OC)OC
Boiling Point 255.5 °C
Melting Point 54.5 °C

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